Cas no 2986-38-1 (1,5-Bis-carbamimidoylmercapto-pentane)

• Product Name: 1,5-Bis-carbamimidoylmercapto-pentane
• CAS No: 2986-38-1
• MF: C₇H₁₆N₄S₂
• MW: 220.358737945557
• CID: 272765
• Update Time: 2023-08-03

1,5-Bis-carbamimidoylmercapto-pentane Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,1,5-pentanediyl ester (9CI)
• SKF 91728
• VUF 8335
• 1,5-bis-carbamimidoylmercapto-pentane
• BDBM50032479
• 1,5-bis{[amino(imino)methyl]sulfanyl}pentane
• 1,1'-(1,5-Pentanediylbisthio)bisformamidine
• 2-(5-Carbamimidoylsulfanyl-pentyl)-isothiourea
• 1,5-Bis-carbamimidoylmercapto-pentane

• Inchi： 1S/C7H16N4S2/c8-6(9)12-4-2-1-3-5-13-7(10)11/h1-5H2,(H3,8,9)(H3,10,11)
• InChI Key： XLBLCLRBVDWBFV-UHFFFAOYSA-N
• SMILES： S(C(=N)N)CCCCCSC(=N)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 154
• Topological Polar Surface Area: 150